4-Iodobenzyl alcohol
Cat. No. B097238
Key on ui cas rn:
18282-51-4
M. Wt: 234.03 g/mol
InChI Key: CNQRHSZYVFYOIE-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Procedure details
Name
Identifiers
|
REACTION_SMILES
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[BH4-:1].[I:3][c:4]1[cH:5][cH:6][c:7]([C:8](=[O:9])[Cl:10])[cH:11][cH:12]1.[Na+:2].[O:14]1[CH2:15][CH2:16][O:17][CH2:18][CH2:19]1.[OH2:13]>>[I:3][c:4]1[cH:5][cH:6][c:7]([CH2:8][OH:9])[cH:11][cH:12]1
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Inputs
Step One
|
Name
|
|
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Quantity
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Extracted from reaction SMILES
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|
Type
|
reactant
|
|
Smiles
|
[BH4-]
|
|
Name
|
|
|
Quantity
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Extracted from reaction SMILES
|
|
Type
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reactant
|
|
Smiles
|
O=C(Cl)c1ccc(I)cc1
|
|
Name
|
|
|
Quantity
|
Extracted from reaction SMILES
|
|
Type
|
reactant
|
|
Smiles
|
[Na+]
|
|
Name
|
|
|
Quantity
|
Extracted from reaction SMILES
|
|
Type
|
reactant
|
|
Smiles
|
C1COCCO1
|
|
Name
|
|
|
Quantity
|
Extracted from reaction SMILES
|
|
Type
|
reactant
|
|
Smiles
|
O
|
Outcomes
Product
|
Name
|
|
|
Type
|
product
|
|
Smiles
|
OCc1ccc(I)cc1
|
Source
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Source
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Open Reaction Database (ORD) |
|
Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
